Cas no 28361-43-5 (1,1'-Sulfonylbis(3,4-dimethylbenzene))

• Product Name: 1,1'-Sulfonylbis(3,4-dimethylbenzene)
• CAS No: 28361-43-5
• MF: C₁₆H₁₈O₂S
• MW: 274.377923488617
• CID: 53319
• PubChem ID: 119937
• Update Time: 2025-09-22

1,1'-Sulfonylbis(3,4-dimethylbenzene) Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfonylbis(1,2-dimethylbenzene)
• Di-3,4-xylyl sulfone
• 1,1'-SULFONYLBIS(3,4-DIMETHYLBENZENE)
• 4-(3,4-dimethylphenyl)sulfonyl-1,2-dimethylbenzene
• 3,3',4,4'-tetramethyl diphenyl sulfone
• 3,3',4,4'-Tetramethyldiphenylsulfon
• Di-3,4-xylyl sulphone
• CBDivE_013842
• Benzene, 1,1'-sulfonylbis(3,4-dimethyl-
• 3,3',4,4'-TETRAMETHYLDIPHENYL SULFONE
• 3,4-Xylyl sulfone
• EINECS 248-991-0
• R825562D1X
• 4-[(3,4-dimethylphenyl)sulfonyl]-1,2-dimethylbenzene
• Cambridge id 5142583
• Q27287947
• BIS(3,4-DIMETHYLPHENYL) SULFONE
• DTXSID6067383
• AKOS000727735
• SCHEMBL47890
• 3,4,3',4'-TETRAMETHYLDIPHENYL SULFONE
• A5390
• 4-(3, 4-dimethylphenyl)sulfonyl-1, 2-dimethylbenzene
• 28361-43-5
• UNII-R825562D1X
• Benzene, 1,1'-sulfonylbis[3,4-dimethyl-
• NS00028477
• 1,1'-Sulfonylbis(3,4-dimethylbenzene)

• MDL： MFCD00221988
• Inchi： 1S/C16H18O2S/c1-11-5-7-15(9-13(11)3)19(17,18)16-8-6-12(2)14(4)10-16/h5-10H,1-4H3
• InChI Key： ZSIACQWHDVUCHB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(C1C=CC(C)=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 274.10300
• Monoisotopic Mass: 274.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 444.9°Cat760mmHg
• Flash Point: 267.8°C
• Refractive Index: 1.562
• PSA: 42.52000
• LogP: 4.83380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds